Cas no 2138076-38-5 (methyl 3-amino-4-(pyridin-4-yl)benzoate)

• Product Name: methyl 3-amino-4-(pyridin-4-yl)benzoate
• CAS No: 2138076-38-5
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• CID: 6212204
• PubChem ID: 165961084
• Update Time: 2025-06-11

methyl 3-amino-4-(pyridin-4-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-4-(pyridin-4-yl)benzoate
• EN300-1142258
• 2138076-38-5

• Inchi： 1S/C13H12N2O2/c1-17-13(16)10-2-3-11(12(14)8-10)9-4-6-15-7-5-9/h2-8H,14H2,1H3
• InChI Key： VJFLAWZYLCKEIE-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(C2C=CN=CC=2)=C(C=1)N)=O

Computed Properties

• Exact Mass: 228.089877630g/mol
• Monoisotopic Mass: 228.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 65.2Ų

Additional information on methyl 3-amino-4-(pyridin-4-yl)benzoate

Methyl 3-Amino-4-(Pyridin-4-yl)benzoate: An Overview of a Promising Compound (CAS No. 2138076-38-5)

Methyl 3-amino-4-(pyridin-4-yl)benzoate (CAS No. 2138076-38-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The chemical structure of methyl 3-amino-4-(pyridin-4-yl)benzoate consists of a benzene ring substituted with an amino group at the 3-position and a pyridine ring at the 4-position, with a methyl ester group attached to the carboxylic acid moiety. This intricate arrangement imparts the compound with distinct physicochemical properties, such as solubility, stability, and reactivity, which are crucial for its potential use in drug discovery and development.

Recent studies have highlighted the biological activities of methyl 3-amino-4-(pyridin-4-yl)benzoate. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. These effects are attributed to its ability to modulate key signaling pathways involved in inflammation and pain perception, such as the NF-κB pathway and COX enzymes.

In addition to its anti-inflammatory and analgesic activities, methyl 3-amino-4-(pyridin-4-yl)benzoate has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can selectively inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy.

The pharmacokinetic profile of methyl 3-amino-4-(pyridin-4-yl)benzoate is another area of active research. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and has a reasonable half-life, making it suitable for once-daily dosing regimens. Furthermore, its low toxicity profile in animal models suggests that it may be safe for human use.

One of the key challenges in the development of methyl 3-amino-4-(pyridin-4-yl)benzoate is optimizing its bioavailability and therapeutic efficacy. To address these issues, researchers are exploring various strategies, such as prodrug design and nanoparticle formulations. These approaches aim to enhance the compound's stability and delivery to target tissues while minimizing side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of methyl 3-amino-4-(pyridin-4-yl)benzoate in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, methyl 3-amino-4-(pyridin-4-yl)benzoate (CAS No. 2138076-38-5) represents a promising candidate for the development of novel therapeutics targeting inflammation, pain, and cancer. Its unique chemical structure and favorable biological properties make it an attractive molecule for further investigation and optimization. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play a significant role in advancing medical treatments for various diseases.